Cas no 91776-49-7 (1,4-Naphthalenedione,5-hydroxy-2,7-dimethoxy-6-methyl-)

• Product name: 1,4-Naphthalenedione,5-hydroxy-2,7-dimethoxy-6-methyl-
• CAS No: 91776-49-7
• MF: C₁₃H₁₂O₅
• MW: 248.23138
• CID: 807457
• PubChem ID: 192231

1,4-Naphthalenedione,5-hydroxy-2,7-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,5-hydroxy-2,7-dimethoxy-6-methyl-
• 5-hydroxy-2,7-dimethoxy-6-methylnaphthalene-1,4-dione
• misakimycin
• DTXSID70238691
• 5-Hydroxy-2,7-dimethoxy-6-methyl-1,4-naphthoquinone
• CHEBI:199390
• SCHEMBL9551048
• 91776-49-7
• AKOS030556304
• 1,4-Naphthalenedione, 5-hydroxy-2,7-dimethoxy-6-methyl-
• CHEMBL4873261
• P 23924CR

• Inchi： InChI=1S/C13H12O5/c1-6-9(17-2)4-7-11(12(6)15)8(14)5-10(18-3)13(7)16/h4-5,15H,1-3H3
• InChI Key： GWPDLTIZFFIWSZ-UHFFFAOYSA-N
• SMILES： O=C1C(OC)=CC(C2=C1C=C(OC)C(C)=C2O)=O

Computed Properties

• Exact Mass: 248.068
• Monoisotopic Mass: 248.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.36
• Boiling Point: 514.6°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.598

1,4-Naphthalenedione,5-hydroxy-2,7-dimethoxy-6-methyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).